Cas no 1427316-53-7 (2-Bromo-9-(2-naphthyl)-9H-carbazole)

• Product Name: 2-Bromo-9-(2-naphthyl)-9H-carbazole
• CAS No: 1427316-53-7
• MF: C₂₂H₁₄BrN
• MW: 372.257264614105
• MDL: MFCD26127422
• CID: 2354745
• PubChem ID: 354333893
• Update Time: 2025-10-30

2-Bromo-9-(2-naphthyl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-9-(2-naphthyl)-9H-carbazole
• 2-bromo-9-(naphthalen-3-yl)-9H-carbazole
• 2-Bromo-9-(2-naphthalenyl)-9H-carbazole
• T70276
• SCHEMBL15657811
• DB-164202
• CHC31653
• 2-Bromo-9-(naphthalen-2-yl)-9H-carbazole
• 2-bromo-9-naphthalen-2-ylcarbazole
• CS-0378059
• 2-BROMO-9-(NAPHTHALEN-2-YL)CARBAZOLE
• B5051
• 1427316-53-7
• AS-85713
• 834-541-6

• MDL： MFCD26127422
• Inchi： 1S/C22H14BrN/c23-17-10-12-20-19-7-3-4-8-21(19)24(22(20)14-17)18-11-9-15-5-1-2-6-16(15)13-18/h1-14H
• InChI Key： PYHCFFLUGHKAPZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C3C=CC=CC=3N(C3C=CC4C=CC=CC=4C=3)C2=C1

Computed Properties

• Exact Mass: 371.03096g/mol
• Monoisotopic Mass: 371.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9
• XLogP3: 6.9

Experimental Properties

• Melting Point: 141.0 to 145.0 deg-C

2-Bromo-9-(2-naphthyl)-9H-carbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 2-Bromo-9-(2-naphthyl)-9H-carbazole

Chemical Profile of 2-Bromo-9-(2-naphthyl)-9H-carbazole (CAS No. 1427316-53-7) in Modern Pharmaceutical Research

2-Bromo-9-(2-naphthyl)-9H-carbazole, identified by the CAS number 1427316-53-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This carbazole derivative, characterized by a bromine substituent at the 2-position and a 2-naphthyl group at the 9-position, exhibits unique electronic and steric properties that make it a valuable scaffold for the development of novel therapeutic agents. The molecular structure of this compound combines the rigid aromatic system of carbazole with the extended π-conjugation provided by the naphthyl moiety, which is known to influence its photophysical and pharmacokinetic behavior. Such structural features are particularly relevant in the design of molecules targeting neurological disorders, cancer, and other diseases where precise molecular interactions are critical.

The synthesis of 2-Bromo-9-(2-naphthyl)-9H-carbazole involves multi-step organic transformations, typically starting from commercially available precursors such as carbazole and 2-bromonaphthalene. The introduction of the bromine atom at the 2-position of carbazole is achieved through electrophilic aromatic substitution reactions, while the coupling of the 2-naphthyl group is often performed using palladium-catalyzed cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. These synthetic strategies highlight the compound's versatility as a building block for further functionalization, enabling chemists to tailor its properties for specific applications.

In recent years, 2-Bromo-9-(2-naphthyl)-9H-carbazole has been explored as a key intermediate in the development of small-molecule inhibitors for various biological targets. Its structural motif is particularly relevant in modulating interactions with proteins involved in signal transduction and metabolic pathways. For instance, studies have demonstrated its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in a wide range of physiological processes, including pain perception, neurotransmission, and hormone regulation. The bromine substituent at the 2-position serves as a handle for further derivatization, allowing researchers to fine-tune binding affinity and selectivity.

One of the most compelling aspects of 2-Bromo-9-(2-naphthyl)-9H-carbazole is its photophysical properties. The combination of carbazole and naphthyl groups results in an extended π-system, which can lead to enhanced fluorescence or phosphorescence depending on the substitution pattern. This characteristic makes it useful in developing probes for bioimaging applications, where real-time visualization of biological processes is essential. Additionally, its ability to undergo photochemical reactions under controlled conditions opens up possibilities for applications in photodynamic therapy (PDT) and other light-based treatments.

Recent advancements in computational chemistry have further illuminated the potential of 2-Bromo-9-(2-naphthyl)-9H-carbazole as a pharmacophore. Molecular docking simulations have revealed that this compound can effectively interact with binding pockets of target enzymes and receptors, suggesting its suitability for drug discovery efforts. For example, computational studies have shown promising interactions with kinases and transcription factors that are dysregulated in cancerous cells. These findings align with experimental observations where derivatives of this compound have demonstrated inhibitory effects on these targets in vitro.

The pharmacokinetic profile of 2-Bromo-9-(2-naphthyl)-9H-carbazole is another area of active investigation. Its lipophilicity and solubility characteristics are critical determinants of its bioavailability and distribution within biological systems. Researchers have employed various techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to elucidate its metabolic pathways and degradation products. Understanding these processes is essential for optimizing drug formulations and minimizing potential side effects.

The versatility of 2-Bromo-9-(2-naphthyl)-9H-carbazole extends beyond its role as an intermediate in drug synthesis; it also serves as a model compound for studying electronic properties in organic materials science. Its ability to form stable radicals due to its aromatic structure makes it useful in investigating electron transport mechanisms in organic semiconductors. Such studies are relevant for developing next-generation electronic devices, including organic light-emitting diodes (OLEDs) and solar cells.

In conclusion, 2-Bromo-9-(2-naphthyl)-9H-carbazole (CAS No. 1427316-53-7) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable precise modulation of biological activity and electronic properties, making it a valuable tool for researchers aiming to develop innovative therapeutics and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in addressing some of today's most pressing scientific challenges.